Cas no 1016798-54-1 (5-amino-1H-1,2,4-triazole-3-carbonitrile)

• Product Name: 5-amino-1H-1,2,4-triazole-3-carbonitrile
• CAS No: 1016798-54-1
• MF: C₃H₃N₅
• MW: 109.089418649673
• CID: 4567116
• PubChem ID: 24711867
• Update Time: 2024-11-06

5-amino-1H-1,2,4-triazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-1,2,4-triazole-3-carbonitrile
• 3-amino-1H-1,2,4-triazole-5-carbonitrile
• BS-44722
• MFCD09951792
• 1016798-54-1
• EN300-137416
• AKOS000194928
• E78720
• DB-381933

• Inchi： 1S/C3H3N5/c4-1-2-6-3(5)8-7-2/h(H3,5,6,7,8)
• InChI Key： ABNCJPUPSBOIDL-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC(N)=N1

Computed Properties

• Exact Mass: 109.038845g/mol
• Monoisotopic Mass: 109.038845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 109.09g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles